Cas no 711021-34-0 (8-Methoxy-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carbaldehyde)

8-Methoxy-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carbaldehyde structure
711021-34-0 structure
Product Name:8-Methoxy-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carbaldehyde
CAS No:711021-34-0
MF:C10H9NO4
MW:207.182762861252
CID:4716286
PubChem ID:18452465
Update Time:2024-03-01

8-Methoxy-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • VRFTUNCTZIVONI-UHFFFAOYSA-N
    • STL434948
    • 8-methoxy-3-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-carboaldehyde
    • 8-methoxy-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carbaldehyde
    • 8-methoxy-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde
    • 8-Methoxy-3-oxo-3,4-dihydro-2h-1,4-benzoxazine-6-carbaldehyde
    • Inchi: 1S/C10H9NO4/c1-14-8-3-6(4-12)2-7-10(8)15-5-9(13)11-7/h2-4H,5H2,1H3,(H,11,13)
    • InChI Key: VRFTUNCTZIVONI-UHFFFAOYSA-N
    • SMILES: O1CC(NC2C=C(C=O)C=C(C1=2)OC)=O

Computed Properties

  • Exact Mass: 207.053
  • Monoisotopic Mass: 207.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 64.599
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